molecular formula C8H8ClNO3 B8344038 1-Chloro-4-methoxy-5-methyl-2-nitrobenzene CAS No. 20871-70-9

1-Chloro-4-methoxy-5-methyl-2-nitrobenzene

Cat. No.: B8344038
CAS No.: 20871-70-9
M. Wt: 201.61 g/mol
InChI Key: ABTIOYFAEPUQAA-UHFFFAOYSA-N
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Description

1-Chloro-4-methoxy-5-methyl-2-nitrobenzene is a useful research compound. Its molecular formula is C8H8ClNO3 and its molecular weight is 201.61 g/mol. The purity is usually 95%.
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Properties

CAS No.

20871-70-9

Molecular Formula

C8H8ClNO3

Molecular Weight

201.61 g/mol

IUPAC Name

1-chloro-4-methoxy-5-methyl-2-nitrobenzene

InChI

InChI=1S/C8H8ClNO3/c1-5-3-6(9)7(10(11)12)4-8(5)13-2/h3-4H,1-2H3

InChI Key

ABTIOYFAEPUQAA-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1OC)[N+](=O)[O-])Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 4-chloro-2-methyl-5-nitrophenol (18.8 g, 100 mmol) in DMF (200 ml) was added potassium carbonate (13.8 g, 100 mmol) and methyl iodide (21.3 g, 150 mmol). The mixture was stirred for about two hours at room temperature. 5% Citric acid was added and the mixture was extracted three times with ethyl acetate. The organic phase was washed with brine, dried with sodium sulphate and evaporated under reduced pressure which gave the title compound (20 G, 100%).
Quantity
18.8 g
Type
reactant
Reaction Step One
Quantity
13.8 g
Type
reactant
Reaction Step One
Quantity
21.3 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
100%

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